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Compound of Interest

Compound Name: Mal-PEG2-NHS

Cat. No.: B11826682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the successful conjugation of antibodies

with payloads using the heterobifunctional Maleimide-PEG2-N-hydroxysuccinimide (Mal-PEG2-
NHS) ester linker. This linker enables a two-step covalent conjugation, first to primary amines

on the antibody and subsequently to sulfhydryl groups on a payload molecule, creating stable

antibody conjugates for various applications, including the development of antibody-drug

conjugates (ADCs).

Introduction
The Mal-PEG2-NHS ester is a popular crosslinker in bioconjugation due to its specific reactivity

and the inclusion of a polyethylene glycol (PEG) spacer. The NHS ester group reacts with

primary amines, such as the ε-amines of lysine residues on the antibody surface, to form stable

amide bonds. The maleimide group specifically reacts with sulfhydryl (thiol) groups to form a

stable thioether bond. The PEG spacer enhances the solubility and stability of the resulting

conjugate.[1][2][3]

This document outlines the reaction conditions, a detailed two-step experimental protocol,

methods for purification, and characterization of the final antibody conjugate.
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The conjugation process is typically performed in a two-step manner to ensure specificity and

minimize side reactions.[2][4] First, the NHS ester of the Mal-PEG2-NHS linker is reacted with

the antibody. After removing the excess linker, the maleimide-activated antibody is then reacted

with a sulfhydryl-containing payload.
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Caption: Two-step reaction of Mal-PEG2-NHS with an antibody and payload.

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_27.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12548897/
https://www.benchchem.com/product/b11826682?utm_src=pdf-body
https://www.benchchem.com/product/b11826682?utm_src=pdf-body-img
https://www.benchchem.com/product/b11826682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Antibody Preparation
(Buffer Exchange)

Step 1: Reaction with
Mal-PEG2-NHS

Purification 1
(Remove Excess Linker)

Step 2: Reaction with
Sulfhydryl-Payload

Quenching
(Optional)

Purification 2
(Remove Excess Payload)

Characterization
(DAR, Purity, etc.)

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b11826682?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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